Cas no 88169-77-1 (L-Alanine, N-[N-(O-phosphono-L-seryl)-L-valyl]-)

• Product Name: L-Alanine, N-[N-(O-phosphono-L-seryl)-L-valyl]-
• CAS No: 88169-77-1
• MF: C₁₁H₂₂N₃O₈P
• MW: 355.281444072723
• CID: 642497
• PubChem ID: 71410360
• Update Time: 2025-04-19

L-Alanine, N-[N-(O-phosphono-L-seryl)-L-valyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[N-(O-phosphono-L-seryl)-L-valyl]-
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-3-phosphonooxypropanoyl]amino]-3-methylbutanoyl]amino]propanoic acid
• 88169-77-1
• O-Phosphono-L-seryl-L-valyl-L-alanine
• DTXSID60830042

• Inchi： 1S/C11H22N3O8P/c1-5(2)8(10(16)13-6(3)11(17)18)14-9(15)7(12)4-22-23(19,20)21/h5-8H,4,12H2,1-3H3,(H,13,16)(H,14,15)(H,17,18)(H2,19,20,21)/t6-,7-,8-/m0/s1
• InChI Key： IHVXMIRRVDJEGO-FXQIFTODSA-N
• SMILES： P(=O)(O)(O)OC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)C(C)C)=O)N

Computed Properties

• Exact Mass: 355.11445167g/mol
• Monoisotopic Mass: 355.11445167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 188Ų